7-Amino-5-chloroindolin-2-one
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Description
7-Amino-5-chloroindolin-2-one is a heterocyclic compound featuring an indolin-2-one backbone substituted with an amino group at position 7 and a chlorine atom at position 4. The amino group enhances hydrogen-bonding capacity, while the chloro substituent influences electron distribution and lipophilicity.
Properties
Molecular Formula |
C8H7ClN2O |
|---|---|
Molecular Weight |
182.61 g/mol |
IUPAC Name |
7-amino-5-chloro-1,3-dihydroindol-2-one |
InChI |
InChI=1S/C8H7ClN2O/c9-5-1-4-2-7(12)11-8(4)6(10)3-5/h1,3H,2,10H2,(H,11,12) |
InChI Key |
IQUDXSGAIKORKW-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=C(C(=CC(=C2)Cl)N)NC1=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Substituent Position and Functional Group Variations
Positional Isomerism: Amino Group Placement
- 5-Aminoindolin-2-one hydrochloride (CAS 120266-80-0, Similarity: 0.98 ): The amino group at position 5 (vs. 7 in the target compound) reduces electronic effects on the indolinone ring. This positional shift may alter binding affinity in biological systems due to steric and electronic mismatches. Molecular weight: ~183 g/mol (vs. target compound’s estimated ~198 g/mol, assuming C₈H₆ClN₂O).
- 3-Amino-7-methylindolin-2-one hydrochloride (CAS 1214090-45-5, Similarity: 0.98 ): Amino at position 3 and methyl at position 7 introduce steric hindrance and reduce polarity compared to the target compound.
Halogen Substitution: Chloro vs. Fluoro/Bromo
- Fluorine’s small size may enhance metabolic stability compared to chlorine. Molecular formula: C₈H₄ClFNO; MW: 200.58 g/mol.
- However, bromine’s larger size may reduce bioavailability compared to the amino group.
Functional Group Additions and Modifications
Thiophene and Imidazolidinone Derivatives
- The thiophene’s electron-rich nature contrasts with the amino group’s basicity, altering interaction profiles. Molecular weight: 277.73 g/mol.
- 5-Chloro-3-(3-((diphenylamino)methyl)-5-oxo-2-thioxoimidazolidin-1-ylimino)indolin-2-one : A complex derivative with a thioxoimidazolidin substituent. The sulfur atom and diphenylamino group enhance electron-withdrawing effects, shifting NMR signals (e.g., NH at 12.20 ppm) and IR bands (NH stretch at 3388 cm⁻¹).
Physicochemical and Spectral Comparisons
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